methyl 4H,5H,6H,7H,8H-[1,3]thiazolo[5,4-b]azepine-2-carboxylate

• IUPAC Name: methyl 5,6,7,8-tetrahydro-4H-[1,3]thiazolo[5,4-b]azepine-2-carboxylate
• InChI: InChI=1S/C9H12N2O2S/c1-13-9(12)8-11-6-4-2-3-5-10-7(6)14-8/h10H,2-5H2,1H3
• InChI Key: NPTNZDAKRVZNDU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NC2=C(S1)NCCCC2
• Molecular Formula: C9H12N2O2S
• Molecular Weight: 212.27 g/mol
• CAS No.: 128069-60-3

Description

Methyl 4H,5H,6H,7H,8H-[1,3]thiazolo[5,4-b]azepine-2-carboxylate is a useful research compound. Its molecular formula is C9H12N2O2S and its molecular weight is 212.27. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Novel Heterocycles : Methyl 4H,5H,6H,7H,8H-[1,3]thiazolo[5,4-b]azepine-2-carboxylate is involved in the synthesis of novel 2-(het)aryl-substituted thiazolo-fused six- and seven-membered heterocycles. These include thiazolo[4,5-b]pyridin-5(4H)-ones and thiazolo[4,5-b]quinolin-9(4H)-ones, among others, which are developed via intramolecular heteroannulation. This process is essential for creating compounds with potential biological activities and for exploring new chemical structures (Kumar & Ila, 2022).

• HIV-Integrase Inhibition Activity : Research has demonstrated the synthesis of methyl 7-hydroxy[1,3]thiazolo[5,4-b]pyridin-5(4H)-one-6-carboxylates, showing sub-micromolar enzyme inhibition of HIV integrase. This highlights the potential of these compounds in HIV treatment strategies (Boros et al., 2006).

• Photolysis Studies : The compound has been utilized in photolysis studies of azido-benzo[b]thiophens, benzothiazoles, benzimidazoles, and indazoles. These studies are significant for understanding the chemical behavior under irradiation and for the development of new photoreactive materials (Gallagher, Iddon, & Suschitzky, 1980).

• Photochemical Synthesis : The role of water in the photochemical synthesis of methyl 12-oxo-6,12-dihydroazepino[2,1-b]quinazoline-8-carboxylates has been explored, showcasing the importance of solvent choice in the efficiency of photoinduced heterocyclization processes (Budruev et al., 2021).

• Hydrogen-Bonded Assembly in Chemical Structures : Studies on benzazepine derivatives, including this compound, have provided insights into hydrogen-bonded assembly in chemical structures. This is crucial for understanding molecular interactions and designing molecules with desired properties (Guerrero et al., 2014).

• Synthesis and Reactions of Biginelli-Compounds : The compound has been used in the synthesis and reaction studies of Biginelli-compounds, which are significant for the development of new pharmacologically active substances (Kappe & Roschger, 1989).

• Synthesis of Thiazolo[5,4-f]quinazolin-9(8H)-ones : This compound is part of the synthesis of thiazolo[5,4-f]quinazolin-9(8H)-ones, which are multi-target directed ligands of Ser/Thr kinases. Such compounds are potential therapeutic agents for diseases like Alzheimer’s (Hédou et al., 2016).

• Development of Bioactive Molecules : The compound is involved in the synthesis of dibenzo[b,e]azepine systems, which have potential activity in treating various diseases. This showcases its role in developing new, potentially bioactive molecules (Quintero et al., 2016).